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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B15555612

This guide provides essential molecular information for Milbemycin A3 oxime, a compound of
significant interest in veterinary medicine and parasitology research. The data presented is
intended for researchers, scientists, and professionals in drug development.

Molecular Data Summary

The fundamental molecular properties of Milbemycin A3 oxime are detailed below. This data
is critical for a range of applications, from analytical method development to computational

modeling.
Property Value References
Molecular Formula C31Ha3NO~ [L12113114115]116]
Molecular Weight 541.7 g/mol [11[2][3]
Alternate Molecular Weight 541.69 g/mol , 541.68 g/mol , AY]6]
Values 541.67 g/mol
CAS Number 114177-14-9 [4][5][6]

Milbemycin A3 oxime is a semi-synthetic derivative of Milbemycin A3, which is produced
through fermentation by the bacterium Streptomyces hygroscopicus subsp. aureolacrimosus.[3]
[7] The oxime is formed through a chemical modification process involving oxidation and
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oximation of the parent compound.[3][7] It is a key component, along with Milbemycin A4
oxime, in some broad-spectrum antiparasitic formulations.[7][8]

Chemical Derivation Pathway

The following diagram illustrates the straightforward chemical relationship between the parent
compound, Milbemycin A3, and its resulting oxime derivative. This transformation is a key step
in the synthesis of the active ingredient used in various veterinary products.

Milbemycin A3 Oxidation & Milbemycin A3 Oxime
(Parent Compound) Oximation (Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Milbemycin A3 oxime | C31H43NO7 | CID 145710043 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. bioaustralis.com [bioaustralis.com]

3. toku-e.com [toku-e.com]

4. Milbemycin A3 oxime | CAS 114177-14-9 | LGC Standards [Igcstandards.com]

5. Milbemycin A3 oxime | CAS No- 114177-14-9 | Simson Pharma Limited
[simsonpharma.com]

6. scbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://toku-e.com/milbemycin-oxime/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72674901.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72674901.htm
https://www.caymanchem.com/product/27967/milbemycin-a3-oxime
https://www.benchchem.com/product/b15555612?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555612?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Milbemycin-A3-oxime
https://pubchem.ncbi.nlm.nih.gov/compound/Milbemycin-A3-oxime
https://www.bioaustralis.com/product/milbemycin-a3-oxime/
https://toku-e.com/milbemycin-oxime/
https://www.lgcstandards.com/LI/en/Milbemycin-A3-oxime/p/DRE-CA15265520
https://www.simsonpharma.com/product/milbemycin-a3-oxime
https://www.simsonpharma.com/product/milbemycin-a3-oxime
https://www.scbt.com/fr/p/milbemycin-a3-oxime-114177-14-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 7. MilbeMycin A3 OxiMe | 114177-14-9 [chemicalbook.com]
e 8. caymanchem.com [caymanchem.com]
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Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555612#milbemycin-a3-oxime-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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